Cas no 2757084-97-0 ([4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate)

• Product Name: [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate
• CAS No: 2757084-97-0
• CID: 5086063
• Update Time: 2025-06-07

[4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• Iridium(1+), [4,4'-bis(trifluoromethyl)-2,2'-bipyridine-κN1,κN1']bis[3,5-difluoro-2-(2-pyridinyl-κN)phenyl-κC]-, (OC-6-33)-, hexafluorophosphate(1-) (1:1)
• 4,4′-Bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-difluoro-2-(2-pyridinyl-κN)phenyl-κC]-, (OC-6-33)-Iridium(1+), hexafluorophosphate(1-) (1:1)
• 4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate
• Bis[2-(2,4-difluorophenyl)pyridine][4,4'-bis(trifluoromethyl)-2,2'-bipyridine] iridium(III) hexafluorophosphate
• [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate

• Inchi： 1S/C12H6F6N2.2C11H6F2N.F6P.Ir/c13-11(14,15)7-1-3-19-9(5-7)10-6-8(2-4-20-10)12(16,17)18;2*12-8-4-5-9(10(13)7-8)11-3-1-2-6-14-11;1-7(2,3,4,5)6;/h1-6H;2*1-4,6-7H;;/q;3*-1;+3
• InChI Key： UUPZIRVXDXTZFT-UHFFFAOYSA-N
• SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].FC1C=C(F)C=[C-]2[Ir+3]34(N5=CC=CC=C5C5=C(C=C(F)C=[C-]35)F)(N3=CC=C(C(F)(F)F)C=C3C3=CC(C(F)(F)F)=CC=N43)N3=CC=CC=C3C=12

Additional information on [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate

Introduction to [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate (CAS No. 2757084-97-0)

[4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate (CAS No. 2757084-97-0) is a highly specialized organometallic compound that has garnered significant attention in the fields of materials science and photovoltaic technology. This compound, often referred to as an iridium-based phosphorescent material, is characterized by its unique molecular structure and exceptional photophysical properties. The compound's complex name reflects its intricate composition, which includes iridium(III), trifluoromethyl groups, and difluorophenylpyridine ligands.

The molecular structure of [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate is particularly noteworthy. The central iridium(III) atom is coordinated by two difluorophenylpyridine ligands and two trifluoromethyl groups. This arrangement results in a highly stable and symmetric complex that exhibits strong phosphorescence under various conditions. The presence of fluorine atoms in the ligands enhances the compound's electronic properties, making it highly suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent research has focused on the potential of this compound in enhancing the efficiency and stability of OLEDs. Studies have shown that the phosphorescent properties of [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate can significantly improve the performance of OLEDs by increasing their brightness and reducing energy consumption. For instance, a study published in the Journal of Materials Chemistry C demonstrated that devices incorporating this compound achieved higher luminous efficiencies compared to those using traditional phosphorescent materials.

The synthesis of [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the difluorophenylpyridine ligand, followed by its coordination with iridium(III) in the presence of trifluoromethyl groups. The final step involves the formation of the hexafluorophosphate counterion to stabilize the complex. This intricate synthesis process highlights the importance of advanced synthetic techniques in materials science.

In addition to its applications in OLEDs, [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate has also shown promise in other areas of research. For example, it has been explored as a potential photocatalyst for various chemical reactions due to its ability to absorb and emit light efficiently. A recent study published in Chemical Communications reported that this compound could be used to enhance photocatalytic water splitting reactions, which are crucial for generating hydrogen as a clean energy source.

The stability and photophysical properties of [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate have been extensively studied using various spectroscopic techniques such as UV-Vis spectroscopy, photoluminescence spectroscopy, and cyclic voltammetry. These studies have provided valuable insights into the electronic structure and energy transfer mechanisms within the compound. For instance, UV-Vis spectroscopy has revealed strong absorption bands in the visible region, which are indicative of efficient light harvesting capabilities.

The commercial availability of [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate is growing as demand increases from both academic and industrial sectors. Several specialized chemical suppliers now offer this compound for research and development purposes. However, due to its complex synthesis and high purity requirements, it remains a relatively expensive material compared to more conventional phosphorescent materials.

In conclusion, [4,4'-Bis-trifluoromethyl]bis[2-(2,4-difluorophenyl)pyridine]iridium(III) hexafluorophosphate (CAS No. 2757084-97-0) is a remarkable organometallic compound with a wide range of potential applications in materials science and optoelectronics. Its unique molecular structure and exceptional photophysical properties make it an attractive candidate for enhancing the performance of OLEDs and other advanced technologies. Ongoing research continues to explore new applications and improve synthesis methods for this promising material.